Tert-butyl 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)piperazine-1-carboxylate
• InChI: InChI=1S/C15H19BrN4O2S/c1-15(2,3)22-14(21)20-6-4-19(5-7-20)12-10-8-11(16)23-13(10)18-9-17-12/h8-9H,4-7H2,1-3H3
• InChI Key: OEPFAISGJSLNRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=C3C=C(SC3=NC=N2)Br
• Molecular Formula: C15H19BrN4O2S
• Molecular Weight: 399.3 g/mol

Description

Tert-butyl 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)piperazine-1-carboxylate is a chemical compound with the molecular formula C15H19BrN4O2S. It has a molecular weight of 399.31. This compound is also known as 1-Piperazinecarboxylic acid, 4-(6-bromothieno[2,3-d]pyrimidin-4-yl)-, 1,1-dimethylethyl ester.

Molecular Structure Analysis

The molecular structure of this compound includes a piperazine ring attached to a carboxylate group, and a thieno[2,3-d]pyrimidin-4-yl group attached to the piperazine ring via a carbon atom. The bromine atom is attached to the 6th position of the thieno[2,3-d]pyrimidin-4-yl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 399.31. Other specific properties such as boiling point, melting point, and density are not provided in the search results.

Scientific Research Applications

Chemical Synthesis and Characterization

Tert-butyl piperazine derivatives have been synthesized and characterized for various scientific purposes. For instance, Sanjeevarayappa et al. (2015) synthesized and characterized a related compound, tert-butyl 4-(5-(3-fluorophenyl)-1,2,4-oxadiazol-3-yl)piperazine-1-carboxylate, using spectroscopic methods and X-ray diffraction, and evaluated its biological activity, finding moderate anthelmintic activity Sanjeevarayappa et al., 2015.

Structural Analysis

Structural analysis of similar tert-butyl piperazine derivatives has been reported. Anthal et al. (2018) studied the crystal structure of tert-butyl 4-{3-[6-(4-methoxyphenyl)-2-methylpyrimidin-4-yl]quinolin-2-yl}piperazine-1-carboxylate, examining its molecular conformation and intermolecular interactions Anthal et al., 2018.

Novel Chemistry and Pharmacological Core

Gumireddy et al. (2021) described a sterically congested piperazine derivative, tert-butyl 4-[4-(4-fluorophenyl)-2-methylbut-3-yn-2-yl]piperazine-1-carboxylate, created using a modified approach. This derivative presented a pharmacologically useful core due to its novel chemistry Gumireddy et al., 2021.

Antibacterial and Antifungal Activities

Kulkarni et al. (2016) synthesized two N-Boc piperazine derivatives, including tert-butyl 4-(2-ethoxy-2-oxoethyl)-piperazine-1-carboxylate, and evaluated their antibacterial and antifungal activities, finding them to be moderately active Kulkarni et al., 2016.

Analgesic Activity

Nie et al. (2020) studied a compound structurally similar to tert-butyl piperazine derivatives, focusing on its analgesic activity and structural optimization for improved pharmacological profiles Nie et al., 2020.